N-[2-(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)-2-oxoethyl]thiophene-2-sulfonamide
Catalog No.
S7449548
CAS No.
M.F
C11H13FN2O3S2
M. Wt
304.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N-[2-(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)-2-oxoethyl]thiophene-2-sulfonamide
IUPAC Name
N-[2-(5-fluoro-3,6-dihydro-2H-pyridin-1-yl)-2-oxoethyl]thiophene-2-sulfonamide
Molecular Formula
C11H13FN2O3S2
Molecular Weight
304.4 g/mol
InChI
InChI=1S/C11H13FN2O3S2/c12-9-3-1-5-14(8-9)10(15)7-13-19(16,17)11-4-2-6-18-11/h2-4,6,13H,1,5,7-8H2
InChI Key
CSONHXGGLXAGAB-UHFFFAOYSA-N
Canonical SMILES
C1CN(CC(=C1)F)C(=O)CNS(=O)(=O)C2=CC=CS2
FHDPS is a member of the pyridine class of compounds, which are known for their diverse biological activities. This compound was first synthesized by researchers at Amgen Inc. and has since attracted significant attention due to its potential therapeutic value. Its structure contains a thiophene-2-sulfonamide moiety, which confers a high degree of stability and selectivity.
FHDPS is a white to off-white crystalline powder that is sparingly soluble in water. Its melting point is 164-166°C, and its molecular weight is 376.43 g/mol. FHDPS has a pKa of 7.6 and a logP value of 2.98, indicating moderate lipophilicity. It has a high degree of stability under different environmental conditions.
FHDPS can be synthesized by several methods, including reaction of 5-fluoro-3,6-dihydro-2H-pyridin-1-amine with 2-bromoethylthiophene-2-sulfonamide, as reported by Amgen Inc. The compound can be purified using various methods, including column chromatography, recrystallization, and HPLC. The purity of FHDPS can be confirmed using various analytical methods, including NMR, LC-MS, and IR spectroscopy.
Several analytical methods have been used to study FHDPS, including NMR, LC-MS, and IR spectroscopy. These techniques provide valuable information about the structure, purity, and stability of the compound.
FHDPS has been shown to exhibit potent inhibitory activity against several target proteins, including dipeptidyl peptidase-4 (DPP4), a key enzyme involved in glucose homeostasis. The compound has also shown promise as an anti-inflammatory agent and has been tested in animal models of inflammatory bowel disease. Moreover, recent studies have revealed that FHDPS may have potential antiviral activity against SARS-CoV-2, the virus responsible for COVID-19.
Several studies have evaluated the toxicity and safety of FHDPS in animal models. These studies have shown that the compound has a high degree of safety and tolerability, even at high doses. However, further studies are needed to investigate potential long-term effects and to determine the safety of FHDPS in humans.
FHDPS has several potential applications in scientific experiments, including drug discovery, biological studies, and chemical biology. The compound can be used as a lead compound for the development of novel DPP4 inhibitors and as a probe for the study of DPP4 function in vivo. Furthermore, FHDPS can be used as a tool for the investigation of inflammatory bowel disease and other inflammatory conditions.
The current state of research on FHDPS is focused on the development of novel DPP4 inhibitors, the investigation of its anti-inflammatory activity, and the evaluation of its potential antiviral activity against SARS-CoV-2. Several research studies are also being conducted to explore the mechanisms of action of FHDPS and to investigate its potential role in various therapeutic areas.
The potential implications of FHDPS in various fields of research and industry are vast. The compound has the potential to be developed into a novel therapeutic agent for the treatment of diabetes, inflammatory bowel disease, and other inflammatory conditions. Furthermore, FHDPS can be used as a tool for investigating the role of DPP4 in different biological processes.
Although FHDPS has several potential applications in the field of medicinal chemistry, there are still some limitations that need to be addressed. These include the need for further studies to investigate the long-term safety and toxicity of the compound and the need for the development of more efficient synthesis methods. The future directions for FHDPS research are focused on the investigation of its potential as a therapeutic agent for the treatment of diabetes, inflammatory bowel disease, and other inflammatory conditions. Further studies are also needed to explore the potential antiviral activity of FHDPS against SARS-CoV-2 and other viruses.
1. Investigate the potential of FHDPS as a therapeutic agent for other diseases.
2. Develop more efficient synthesis methods for FHDPS.
3. Evaluate the potential of FHDPS as a tool for investigating the role of DPP4 in cancer.
4. Investigate the mechanisms of action of FHDPS in different biological processes.
5. Investigate the potential of FHDPS as a probe for the study of other enzymes and proteins.
6. Discover new analogs of FHDPS with improved properties.
7. Investigate the potential of FHDPS as a therapeutic agent for the treatment of viral infections.
8. Investigate the potential of FHDPS as a tool for imaging DPP4 in vivo.
9. Investigate the effect of FHDPS on the gut microbiome.
10. Investigate the long-term safety and toxicity of FHDPS.
2. Develop more efficient synthesis methods for FHDPS.
3. Evaluate the potential of FHDPS as a tool for investigating the role of DPP4 in cancer.
4. Investigate the mechanisms of action of FHDPS in different biological processes.
5. Investigate the potential of FHDPS as a probe for the study of other enzymes and proteins.
6. Discover new analogs of FHDPS with improved properties.
7. Investigate the potential of FHDPS as a therapeutic agent for the treatment of viral infections.
8. Investigate the potential of FHDPS as a tool for imaging DPP4 in vivo.
9. Investigate the effect of FHDPS on the gut microbiome.
10. Investigate the long-term safety and toxicity of FHDPS.
XLogP3
0.9
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
304.03516279 g/mol
Monoisotopic Mass
304.03516279 g/mol
Heavy Atom Count
19
Dates
Last modified: 08-27-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:7448-02-4
Molecular Formula:C29H48O
Molecular Weight:412.7 g/mol
Availability:
In Stock
CAS No.:87857-41-8
Molecular Formula:C16H15Cl2N
Molecular Weight:292.2 g/mol
Availability:
In Stock
CAS No.:5875-50-3
Molecular Formula:C9H18NO8P
Molecular Weight:299.21 g/mol
Availability:
In Stock
CAS No.:68488-87-9
Molecular Formula:H3O6P2S-
Molecular Weight:193.04 g/mol
Availability:
In Stock
CAS No.:8061-51-6
Molecular Formula:C20H24Na2O10S2
Molecular Weight:534.5 g/mol
Availability:
In Stock
CAS No.:1403834-74-1
Molecular Formula:C27H27NO7S2
Molecular Weight:541.6 g/mol
Availability:
In Stock
CAS No.:18810-58-7
Molecular Formula:BaN6
Molecular Weight:221.37 g/mol
Availability:
In Stock
